molecular formula C5H8ClN3 B1526941 4-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole CAS No. 1250619-23-8

4-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole

Cat. No. B1526941
M. Wt: 145.59 g/mol
InChI Key: FVRKNUXSCGIJGU-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds involves various steps. For example, the synthesis of 4-(chloromethyl)pyridine hydrochloride involves oxidation, reaction with methanol, reduction, and reaction with thionyl chloride .


Molecular Structure Analysis

The molecular structure of similar compounds like 4-(chloromethyl)benzonitrile has been analyzed. It crystallizes in the orthorhombic Pnma space group with only half a molecule in its asymmetric unit .


Chemical Reactions Analysis

The chemical reactions of similar compounds involve various processes. For instance, the Blanc chloromethylation reaction, which involves the chloromethylation of aromatic compounds, produces bis(chloromethyl) ether as a by-product .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as color, density, hardness, and melting and boiling points are considered physical properties, while a chemical property describes the ability of a substance to undergo a specific chemical change .

Scientific Research Applications

Synthesis of Energetic Salts

Triazolyl-functionalized monocationic energetic salts have been prepared through reactions involving chloromethyl-triazole derivatives. These salts exhibit good thermal stability and relatively high density, indicating their potential application in energetic materials research (Wang et al., 2007).

Antimicrobial and Biological Activities

Triazole derivatives, synthesized from chloromethyl-triazole, have been evaluated for antimicrobial, anti-lipase, and antiurease activities. These compounds present a potential for the development of new antimicrobial agents (Özil et al., 2015).

Structural Analysis

The structure of C-chloro-triazole in gas phase has been studied, revealing different tautomeric forms. This research aids in understanding the chemical behavior of triazole derivatives, which is crucial for designing substances with specific properties (Maquestiau et al., 2010).

Corrosion Inhibition

Triazole derivatives have been studied for their efficiency in corrosion inhibition of mild steel in acidic media. Such studies are vital for developing new materials with enhanced resistance to corrosion, which has wide-ranging applications in industry (Lagrenée et al., 2002).

Synthesis of Pesticide Intermediates

1-(Chloromethyl)-1,2,4-triazole hydrochloride salt, an important intermediate for preparing pesticides, demonstrates the role of triazole derivatives in the synthesis of agricultural chemicals. The process highlights the compound's significance in developing new pesticides (Ying, 2004).

Safety And Hazards

Safety data sheets provide information about the potential hazards of a compound and how to work safely with the chemical product. For instance, 4-(Chloromethyl)benzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard and causes severe skin burns and eye damage .

Future Directions

The future directions of research involving similar compounds could include the development of new drugs and pharmaceuticals based on their unique properties. Another area of research could be the development of new synthetic methods using these compounds as reagents .

properties

IUPAC Name

4-(chloromethyl)-1-ethyltriazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H8ClN3/c1-2-9-4-5(3-6)7-8-9/h4H,2-3H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FVRKNUXSCGIJGU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(N=N1)CCl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H8ClN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

145.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole

CAS RN

1250619-23-8
Record name 4-(chloromethyl)-1-ethyl-1H-1,2,3-triazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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